molecular formula C18H14N2O5 B8712356 3-(4-Nitro-phenyl)-5-phenyl-isoxazole-4-carboxylic acid ethyl ester

3-(4-Nitro-phenyl)-5-phenyl-isoxazole-4-carboxylic acid ethyl ester

Cat. No.: B8712356
M. Wt: 338.3 g/mol
InChI Key: CJBJYOTWIQACMW-UHFFFAOYSA-N
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Description

3-(4-Nitro-phenyl)-5-phenyl-isoxazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C18H14N2O5 and its molecular weight is 338.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H14N2O5

Molecular Weight

338.3 g/mol

IUPAC Name

ethyl 3-(4-nitrophenyl)-5-phenyl-1,2-oxazole-4-carboxylate

InChI

InChI=1S/C18H14N2O5/c1-2-24-18(21)15-16(12-8-10-14(11-9-12)20(22)23)19-25-17(15)13-6-4-3-5-7-13/h3-11H,2H2,1H3

InChI Key

CJBJYOTWIQACMW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(ON=C1C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared from N-hydroxy-4-nitro-benzimidoyl chloride and phenyl propionic acid ethyl ester by the same procedure as described for the synthesis of 3-(4-nitro-phenyl)-isoxazol-5-carboxylic acid ethyl ester in Example 1. The reaction mixture was refluxed for 16 hours instead of heating at 80° C. for 2.5 hours. The crude product was purified by flash chromatography over silica gel with 10-30% EtOAc in light petroleum to give the title compound in 40% yield. 1H NMR (DMSO-d6) δ: 0.98 (t, 3H), 4.11 (q, 2H), 7.53-7.61 (m, 3H), 7.87-7.93 (m, 4H), 8.32 (d, 2H); Mass (ES+), 339 (M++1).
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